Cas no 76415-02-6 (4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-)
76415-02-6 structure
Product Name:4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
CAS No:76415-02-6
MF:C18H14Cl3FN2O3
MW:431.672765254974
CID:1779808
Update Time:2024-11-27
4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
- 4(3H)-Quinazolinone, 6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
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- Inchi: 1S/C18H14Cl3FN2O3/c1-27-14-5-3-2-4-13(14)24-16(9-15(25)18(19,20)21)23-12-7-6-10(22)8-11(12)17(24)26/h2-8,15,25H,9H2,1H3
- InChI Key: YSDOAJVWBVVVHJ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(F)C=C2)C(=O)N(C2=CC=CC=C2OC)C=1CC(O)C(Cl)(Cl)Cl
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Melting Point: 175 °C
- Boiling Point: 559.7±60.0 °C(Predicted)
- pka: 12.05±0.20(Predicted)
4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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